Cas no 2034384-22-8 (N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide)

• Product Name: N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide
• CAS No: 2034384-22-8
• MF: C₁₉H₁₇N₅O
• MW: 331.371183156967
• CID: 5333617
• Update Time: 2025-05-30

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-1H-indole-5-carboxamide
• N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-1H-indole-5-carboxamide
• N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide

• Inchi： 1S/C19H17N5O/c1-24-18(5-7-23-24)16-8-13(10-20-12-16)11-22-19(25)15-2-3-17-14(9-15)4-6-21-17/h2-10,12,21H,11H2,1H3,(H,22,25)
• InChI Key： JDZUAKXLKISDOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)NCC1C=NC=C(C=1)C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6

Additional information on N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide: A Comprehensive Overview

The compound N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide (CAS No. 2034384-22-8) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The molecule's structure is characterized by the presence of a pyridine ring, a pyrazole moiety, and an indole carboxamide group, making it a unique candidate for drug discovery and development.

Recent studies have highlighted the importance of heterocyclic compounds in modulating various cellular pathways. The pyridine ring in this compound serves as a key structural element, contributing to its stability and bioavailability. The pyrazole moiety, on the other hand, is known for its ability to interact with specific protein targets, enhancing the compound's pharmacological profile. The indole carboxamide group further adds to the molecule's versatility, enabling it to engage in hydrogen bonding interactions that are crucial for its biological activity.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent research has demonstrated that N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide exhibits potent inhibitory activity against several oncogenic kinases, making it a strong candidate for anti-cancer drug development.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other therapeutic targets. For instance, studies have indicated its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This dual functionality underscores the compound's versatility and highlights its potential as a multi-targeted therapeutic agent.

The synthesis of N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-1H-indole-5-carboxamide involves a series of well-established organic chemistry techniques. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the pyrazole moiety through nucleophilic substitution or coupling reactions. The final step involves the incorporation of the indole carboxamide group, ensuring the molecule's desired pharmacokinetic properties.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed the compound's purity and structural integrity, which are essential for its use in preclinical studies.

Looking ahead, the development of N-{[5-(1-methyl-1H-pyrazol-5-y l)pyridin -3 - yl ] methyl } - 1 H - ind ole - 5 - carbox amide into a clinically relevant drug will depend on several factors, including its safety profile, bioavailability, and efficacy in animal models. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore these aspects further.

In conclusion, N-{[5-(1-methyl - 1 H - pyrazol - 5 - yl ) pyridin - 3 - yl ] methyl } - 1 H - ind ole - 5 - carbox amide represents a significant advancement in medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool in the fight against various diseases. As research continues to unfold, this compound has the potential to make a meaningful impact on therapeutic outcomes.